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Compound of Interest

Compound Name: CAY10581

Cat. No.: B15579390

CAY10581: A Guide to an IDO1-Selective
Inhibitor

This guide provides a comprehensive comparison of the inhibitory activity of CAY10581 against
indoleamine 2,3-dioxygenase 1 (IDO1) versus indoleamine 2,3-dioxygenase 2 (IDO2) and
tryptophan 2,3-dioxygenase (TDO). The information is intended for researchers, scientists, and
drug development professionals working in immunology and oncology.

Introduction

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key enzyme in the kynurenine pathway, which is
responsible for the catabolism of the essential amino acid tryptophan.[1] In the context of
cancer, upregulation of IDO1 in the tumor microenvironment leads to tryptophan depletion and
the accumulation of immunosuppressive metabolites, thereby facilitating tumor immune
evasion.[2] This makes IDO1 a compelling target for cancer immunotherapy. CAY10581 is a
potent inhibitor of IDO1. However, the human genome contains two other enzymes that
catalyze the same rate-limiting step in tryptophan metabolism: IDO2 and TDO.[1] For a
therapeutic agent to be effective and minimize off-target effects, it is crucial to understand its
selectivity profile against these related enzymes.

Comparative Inhibitory Activity of CAY10581
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The following table summarizes the available quantitative data on the inhibitory potency of
CAY10581 against IDO1, IDO2, and TDO.

Enzyme CAY10581 IC50 Assay Type Reference
Biochemical

IDO1 55-59 nM (Recombinant [31141[5]
Human)

12 nM Cellular (HeLa cells)

IDO2 Data not available

TDO >10 uM Biochemical

Note: While a specific IC50 value for CAY10581 against IDO2 is not publicly available,
research indicates that IDO2 has significantly weaker enzymatic activity compared to IDO1.[6]

Signaling Pathway and Experimental Workflow

To understand the context of CAY10581's action, it is important to visualize the metabolic
pathway it targets and the experimental workflow used to determine its inhibitory activity.
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Tryptophan catabolism pathway and the inhibitory action of CAY10581 on IDO1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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